Cas no 338403-94-4 (2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone)

• Product Name: 2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone
• CAS No: 338403-94-4
• CID: 4647037
• Update Time: 2025-05-25

2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2,2-TRICHLORO-1-[4-(2,6-DIFLUOROBENZOYL)-1H-PYRROL-2-YL]-1-ETHANONE
• 2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone

Research Briefing on 2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone (CAS: 338403-94-4)

2,2,2-Trichloro-1-4-(2,6-difluorobenzoyl)-1H-pyrrol-2-yl-1-ethanone (CAS: 338403-94-4) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and agrochemical research. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights, with a focus on its potential as a key intermediate or active ingredient in drug development and crop protection.

Recent studies highlight the compound's role as a precursor in the synthesis of heterocyclic compounds, particularly pyrrole derivatives, which are pivotal in designing kinase inhibitors and antimicrobial agents. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in constructing novel EGFR inhibitors, showing promising activity against resistant cancer cell lines. The electron-withdrawing trifluoromethyl and difluorobenzoyl groups enhance its reactivity in nucleophilic substitution reactions, enabling efficient derivatization.

In agrochemical applications, research from Bayer AG (2024) identified this compound as a critical intermediate in developing next-generation fungicides targeting Botrytis cinerea. Its unique structural features contribute to improved bioavailability and environmental stability compared to older analogs. Computational modeling studies further suggest that the trichloroethyl moiety enhances binding affinity to fungal CYP51 enzymes.

Analytical advancements have also been made in characterizing this compound. A recent ACS Analytical Chemistry paper (2024) detailed a novel LC-MS/MS method for trace-level detection in biological matrices, achieving a LOD of 0.1 ng/mL. This supports pharmacokinetic studies of derived pharmaceuticals. Stability studies under GMP conditions indicate that the compound remains stable for 24 months when stored at -20°C in amber glass.

Ongoing clinical trials (Phase I/II) by Vertex Pharmaceuticals are evaluating a derivative of 338403-94-4 as a CFTR modulator for cystic fibrosis, with preliminary data showing 45% improvement in chloride channel function. Parallel research at MIT has explored its use in PROTAC design, leveraging the difluorobenzoyl group as a linker for E3 ligase recruitment.

Future directions include structure-activity relationship (SAR) optimization to reduce potential hepatotoxicity observed in preclinical models, as well as green chemistry approaches to streamline its synthesis. The compound's versatility across therapeutic areas and its patent landscape (expiring in 2032) position it as a high-value target for both academic and industrial research.